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Compound of Interest

Compound Name: Picolinic-d3 Acid

Cat. No.: B1161317 Get Quote

Executive Summary & Scientific Context
Picolinic Acid (PA) is a neuroactive metabolite of the kynurenine pathway, produced from the

catabolism of L-tryptophan.[1][2] It acts as an endogenous chelator of zinc and iron and

exhibits biphasic immunological effects. Accurate quantification of PA in biological matrices

(serum, CSF, urine) is critical for studying neurodegenerative disorders, including Alzheimer’s

and Huntington’s disease.

Picolinic-d3 Acid (Pyridine-2-carboxylic acid-d3) serves as a specific Internal Standard (IS).

While the fully deuterated analog (Picolinic-d4) is the industry standard for mass spectrometry,

the d3 isotopologue provides a unique mass shift (+3 Da) that may be required for specific

multiple reaction monitoring (MRM) transitions where d4 interference occurs, or for specific

NMR tracer studies where a single proton resonance is preserved for tracking.

The Isotopic Landscape: d3 vs. d4
Researchers must distinguish between the two available deuterated forms:

Picolinic-d4 (M+4): Fully deuterated ring. No aromatic protons. Preferred for maximum mass

separation.

Picolinic-d3 (M+3): Partially deuterated. Retains one aromatic proton. Used when M+4

overlaps with matrix interferences or for specific mechanistic studies.
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Commercial Supplier Landscape
Unlike the widely available d4 variant, Picolinic-d3 Acid is a niche isotopologue manufactured

by select specialized synthesis labs.

Primary Suppliers (Verified Availability)
The following suppliers explicitly list the d3 isotopologue (M+3).

Supplier Catalog #
Product
Name

Isotopic
Purity

Chemical
Purity

Format Notes

Toronto

Research

Chemicals

(TRC)

TRC-

P437222

Picolinic-d3

Acid

≥98% atom

D

>95%

(HPLC)

Solid

(Neat)

The

primary

global

source.

Often

resold by

others.

LGC

Standards

TRC-

P437222

Picolinic-d3

Acid

≥98% atom

D
>95% Solid

Distributes

TRC

products

globally.

Santa Cruz

Biotech
sc-xxxx*

Picolinic-d3

Acid
(Varies) ≥95% Solid

Frequently

re-

packages

TRC

material.

Verify lot

origin.

> Note: Major catalog houses like Sigma-Aldrich and Cambridge Isotope Laboratories (CIL)

primarily stock Picolinic-d4. If d3 is strictly required, TRC is the authoritative manufacturer.

Technical Specifications for Procurement
When ordering, specify the following requirements to ensure assay reproducibility:
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Isotopic Enrichment:

98 atom % D. Lower enrichment leads to "cross-talk" in the M+0 channel, biasing native PA
quantification.

Chemical Purity:

95%. Impurities can suppress ionization in ESI-MS.

Salt Form: Free acid is standard. If a salt (e.g., HCl) is supplied, correct the molecular weight

calculations for the gravimetric preparation of stock solutions.

Quality Assurance: Incoming Material Validation
Upon receipt, do not assume the label is accurate. Perform this self-validating protocol to

confirm the identity and enrichment of the d3 isotopologue.

Protocol A: Isotopic Distribution Check (MS Direct
Infusion)

Solvent: Dissolve 1 mg in 50:50 MeOH:Water (0.1% Formic Acid).

Method: Direct infusion ESI(+) MS.

Target Ions:

Native PA:m/z 124.04

Picolinic-d3:m/z 127.06

Picolinic-d4:m/z 128.07

Acceptance Criteria:

The abundance of m/z 124 (M+0) must be < 0.5% relative to m/z 127.

The presence of m/z 126 (d2) or m/z 128 (d4) indicates isotopic scrambling during

synthesis.
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Protocol B: NMR Regiochemistry Verification
Picolinic-d3 retains one proton on the pyridine ring.

Experiment: 1H-NMR in D2O or DMSO-d6.

Expectation: A single aromatic signal (singlet or doublet depending on position) integrating to

1H.

Failure Mode: If the spectrum is silent (no aromatic peaks), you have received d4 by

mistake. If multiple peaks appear, the deuteration is non-specific (scrambled).

Application Workflow: LC-MS/MS Quantitation
The following workflow integrates Picolinic-d3 as an Internal Standard for quantifying Picolinic

Acid in human plasma.

Mechanistic Pathway Context
Understanding the origin of the analyte is crucial for data interpretation.
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Figure 1: The Kynurenine Pathway.[3] Picolinic Acid is formed via non-enzymatic cyclization of

ACMS, competing with the neurotoxic Quinolinic Acid branch.

Experimental Protocol
Step 1: Stock Solution Preparation

Primary Stock (IS): Dissolve Picolinic-d3 Acid in 0.1 M HCl to 1 mg/mL. (Acidic pH

stabilizes the molecule). Store at -80°C.
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Working IS Solution: Dilute to 500 ng/mL in MeOH.

Step 2: Sample Preparation (Protein Precipitation)
Aliquot 50 µL of plasma/serum into a 1.5 mL tube.

Add 10 µL of Working IS Solution (Picolinic-d3). Vortex 10s.

Add 150 µL of ice-cold Methanol (with 1% Formic Acid) to precipitate proteins.

Vortex 30s; Centrifuge at 14,000 x g for 10 min at 4°C.

Transfer supernatant to LC vial. Evaporation/reconstitution is optional but recommended for

trace sensitivity.

Step 3: LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., Waters HSS T3), 2.1 x 100 mm, 1.8 µm. Note: Picolinic

acid is polar; HSS T3 or PFPP columns provide better retention than standard C18.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 0-1 min (2% B), 1-5 min (2% -> 90% B).

MRM Transitions:

Analyte
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Role

Picolinic Acid 124.0 78.0 20 Quantifier

Picolinic Acid 124.0 106.0 15 Qualifier

Picolinic-d3 (IS) 127.0 81.0 20 IS Quantifier

> Critical Check: Ensure the d3 transition (127->81) does not detect native Picolinic acid (124-

>78) due to naturally occurring isotopes (M+3 abundance is low, but check at high
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concentrations).

Decision Matrix: Selecting the Correct Isotope
Use the following logic flow to confirm if d3 is the correct choice for your specific assay, or if

you should default to the industry-standard d4.

Select Internal Standard Analytical Method?

NMR Spectroscopy

Mass Spectrometry
(LC-MS/GC-MS)

Need Aromatic Proton
Signal?

Check Blank Matrix
at m/z 128 (d4)

Clean Baseline
at m/z 128

Interference
at m/z 128

USE PICOLINIC-D4
(Standard)

USE PICOLINIC-D3
(Specialized)

Yes

No (Blank Region)
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Figure 2: Selection logic for Picolinic Acid isotopologues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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